Cas no 651321-81-2 (L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-)

• Product Name: L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-
• CAS No: 651321-81-2
• MF: C₃₁H₄₄N₄O₄
• MW: 536.705468177795
• CID: 405769
• Update Time: 2024-01-29

L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-
• L-Phenylalaninamide, N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-

• Inchi： 1S/C31H44N4O4/c1-22(2)18-26(33-23(3)36)31(39)35(28(30(32)38)20-25-14-8-5-9-15-25)27(19-24-12-6-4-7-13-24)29(37)21-34-16-10-11-17-34/h4-9,12-15,22,26-29,37H,10-11,16-21H2,1-3H3,(H2,32,38)(H,33,36)/t26-,27-,28-,29-/m0/s1
• InChI Key： LRSKEPJQGXPKNT-DZUOILHNSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=CC=C1)N(C(=O)[C@H](CC(C)C)NC(C)=O)[C@@H](CC1=CC=CC=C1)[C@@H](O)CN1CCCC1

Computed Properties

• Exact Mass: 536.33652

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 832.6±65.0 °C(Predicted)
• PSA: 110.77
• pka: 13.52±0.46(Predicted)